Cas no 946208-71-5 (2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide)
2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
- 2,6-difluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
- 946208-71-5
- F2271-0020
- AKOS024634803
- 2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
- 2,6-difluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide
-
- Inchi: 1S/C19H20F2N2O/c1-23-11-3-4-14-12-13(7-8-17(14)23)9-10-22-19(24)18-15(20)5-2-6-16(18)21/h2,5-8,12H,3-4,9-11H2,1H3,(H,22,24)
- InChI Key: JVLDPDYHPKGDMK-UHFFFAOYSA-N
- SMILES: C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)C1=C(F)C=CC=C1F
Computed Properties
- Exact Mass: 330.15436959g/mol
- Monoisotopic Mass: 330.15436959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.3Ų
2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2271-0020-2μmol |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-5μmol |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-10μmol |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-20μmol |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-1mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-2mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-3mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-4mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-5mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2271-0020-10mg |
2,6-difluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946208-71-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
Introduction to CAS No. 946208-71-5: 2,6-Difluoro-N-(2-(1-Methyltetrahydroquinolin-6-yl)ethyl)benzamide
The compound with CAS No. 946208-71-5, commonly referred to as 2,6-difluoro-N-(2-(1-methyltetrahydroquinolin-6-yl)ethyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide backbone with fluorine substituents and a tetrahydroquinoline moiety. Recent studies have highlighted its potential applications in drug development and advanced materials synthesis.
Chemical Structure and Properties
The molecular structure of 2,6-difluoro-N-(2-(1-methyltetrahydroquinolin-6-yl)ethyl)benzamide is composed of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions. The benzamide group is attached to an ethyl chain that is further connected to a tetrahydroquinoline ring system. This arrangement imparts the molecule with unique electronic properties and enhances its stability under various conditions.
Synthesis and Optimization
The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have recently optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. These advancements have been documented in several peer-reviewed journals, emphasizing the importance of this compound in modern chemical research.
Applications in Pharmaceutical Chemistry
In the pharmaceutical industry, 2,6-difluoro-N-(2-(1-methyltetrahydroquinolin-6-yl)ethyl)benzamide has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. Studies have demonstrated its activity against various enzymes and receptors, making it a valuable tool in drug discovery efforts.
Recent Research Findings
Recent research has focused on understanding the pharmacokinetic properties of this compound, including its bioavailability and metabolic pathways. Advanced computational models have been employed to predict its behavior within biological systems, providing valuable insights for further development.
Future Prospects
The future of CAS No. 946208-71-5 lies in its potential applications across diverse industries. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both therapeutic interventions and innovative material designs.
946208-71-5 (2,6-difluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)